Cas no 136590-09-5 (Fmoc-3-nitro-L-tyrosine)

Fmoc-3-nitro-L-tyrosine is a protected derivative of L-tyrosine, featuring an Fmoc (9-fluorenylmethoxycarbonyl) group at the α-amino position and a nitro group at the 3-position of the aromatic ring. This compound is primarily used in solid-phase peptide synthesis (SPPS) as a building block to introduce nitro-tyrosine residues into peptide sequences. The Fmoc group provides orthogonal protection, enabling selective deprotection under mild basic conditions, while the nitro moiety can serve as a precursor for further functionalization or as a spectroscopic probe. Its high purity and stability make it suitable for precise peptide modification, particularly in studies involving redox-active tyrosine derivatives or post-translational modifications.
Fmoc-3-nitro-L-tyrosine structure
Fmoc-3-nitro-L-tyrosine structure
Product Name:Fmoc-3-nitro-L-tyrosine
CAS No:136590-09-5
MF:C24H20N2O7
MW:448.424806594849
MDL:MFCD00171383
CID:64438
PubChem ID:24871415
Update Time:2025-05-25

Fmoc-3-nitro-L-tyrosine Chemical and Physical Properties

Names and Identifiers

    • Fmoc-3-nitro-L-tyrosine
    • N-((9H-fluoren-9-ylmethoxy)carbonyl)-3-nitrotyrosine
    • Fmoc-3-nitro-Tyr-OH
    • Fmoc-3-Nitro-Tyrosine
    • FmocL-Tyr(3-NO2)-OH
    • Fmoc-Tyr(3-NO2)-OH
    • fmoc-4-hydroxy-3-nitro-phe-oh
    • C24H20N2O7
    • fmoc-l-tyr(3-no2)-oh
    • fmoc-phe(p-oh,m-no2)-oh
    • fmoc-(3-nitro)-l-tyr-oh
    • Ac-Tyr(3,5-NO2)-OH
    • AX8018164
    • ST51037597
    • ST24047223
    • V1170
    • 590F095
    • J-
    • AC1159
    • SCHEMBL5062433
    • EN300-650462
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3-nitrophenyl)propanoic acid
    • L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-nitro-
    • (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxy-3-nitrophenyl)propanoic acid
    • HY-W010868
    • (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(4-hydroxy-3-nitrophenyl)propanoic acid
    • N-Fmoc-3-nitro-L-tyrosine
    • J-006872
    • AKOS015896045
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-nitrotyrosine
    • M03247
    • MFCD00171383
    • CS-11902
    • AKOS015837333
    • CS-W011584
    • 136590-09-5
    • Fmoc-Tyr(3-NO2)-OH, >=97.0% (HPLC)
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-3-nitrophenyl)propanoic acid
    • (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxy-3-nitrophenyl)propanoic acid
    • MDL: MFCD00171383
    • Inchi: 1S/C24H20N2O7/c27-22-10-9-14(12-21(22)26(31)32)11-20(23(28)29)25-24(30)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20,27H,11,13H2,(H,25,30)(H,28,29)/t20-/m0/s1
    • InChI Key: JZUZJVFERQWLNC-FQEVSTJZSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CC1C=CC(=C(C=1)[N+](=O)[O-])O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 448.12700
  • Monoisotopic Mass: 448.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 704
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -1.1
  • Topological Polar Surface Area: 142

Experimental Properties

  • Color/Form: powder
  • Density: 1.4290
  • Melting Point: No data available
  • Boiling Point: 704.4 ℃ at 760 mmHg
  • Flash Point: 379.8±32.9 °C
  • Refractive Index: 1.667
  • PSA: 141.68000
  • LogP: 4.74890
  • Solubility: Not determined

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Fmoc-3-nitro-L-tyrosine Production Method

Additional information on Fmoc-3-nitro-L-tyrosine

Fmoc-3-nitro-L-tyrosine: A Comprehensive Overview

The compound Fmoc-3-nitro-L-tyrosine (CAS No. 136590-09-5) is a derivative of L-tyrosine, a naturally occurring amino acid that plays a crucial role in various biological processes. The addition of the Fmoc (9-fluorenylmethyloxycarbonyl) group and the 3-nitro substituent introduces unique chemical properties, making this compound a valuable tool in modern chemical research and synthesis. This article delves into the structural features, synthetic methods, and applications of Fmoc-3-nitro-L-tyrosine, supported by recent advancements in the field.

Fmoc-3-nitro-L-tyrosine is structurally characterized by the presence of a bulky Fmoc protecting group attached to the amino terminus of L-tyrosine. The 3-nitro substitution on the aromatic ring further enhances its reactivity and selectivity in various chemical reactions. This compound is widely used in peptide synthesis due to its ability to facilitate controlled deprotection steps during solid-phase synthesis. Recent studies have highlighted its role in the development of bioactive peptides with potential applications in drug discovery.

The synthesis of Fmoc-3-nitro-L-tyrosine involves a multi-step process, starting with the nitration of tyrosine to introduce the nitro group at the 3-position of the phenyl ring. This step is critical as it ensures the proper regioselectivity required for subsequent reactions. The introduction of the Fmoc group is typically achieved through a coupling reaction using appropriate coupling agents, such as HATU or EDCI, in combination with a base like DIPEA. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most significant applications of Fmoc-3-nitro-L-tyrosine lies in its use as a building block for peptide libraries. These libraries are essential for high-throughput screening in drug discovery, where they help identify potential leads for treating various diseases, including cancer and neurodegenerative disorders. The nitro group imparts unique electronic properties to the molecule, making it an attractive candidate for studying redox reactions and radical chemistry.

Recent research has also explored the use of Fmoc-3-nitro-L-tyrosine in bioconjugation chemistry. By leveraging its reactive groups, scientists have developed novel strategies for labeling biomolecules, such as proteins and nucleic acids, with fluorescent or magnetic tags. These advancements have significant implications for diagnostic tools and imaging techniques in biotechnology.

In addition to its role in peptide synthesis, Fmoc-3-nitro-L-tyrosine has been investigated for its potential in materials science. The compound's ability to form self-assembled monolayers (SAMs) has led to its use in creating functional surfaces with tailored properties. These surfaces find applications in sensors, catalysis, and drug delivery systems.

Looking ahead, ongoing studies are focused on optimizing the synthesis and applications of Fmoc-3-nitro-L-tyrosine to address current challenges in chemical biology. Researchers are exploring new reaction pathways that enhance yield and reduce costs while maintaining high purity levels. Furthermore, efforts are being made to expand its utility in areas such as enzyme engineering and synthetic biology.

In conclusion, Fmoc-3-nitro-L-tyrosine (CAS No. 136590-09-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working at the intersection of chemistry and biology. As new discoveries continue to emerge, this compound is poised to play an even more prominent role in advancing scientific knowledge and technological innovations.

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